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Compound of Interest

Compound Name:
1-Ethyl-3-methylimidazolium

acetate

Cat. No.: B133940 Get Quote

CAS Number: 143314-17-4

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
1-Ethyl-3-methylimidazolium acetate, commonly abbreviated as EMIM-OAc, is a prominent

ionic liquid (IL) that has garnered significant attention across various scientific and industrial

domains. Characterized by its unique physicochemical properties, including low volatility, high

thermal stability, and excellent solvation capabilities, EMIM-OAc serves as a versatile solvent

and a key intermediate in numerous chemical processes. Its ability to dissolve a wide array of

organic and inorganic materials, most notably cellulose, has positioned it as a critical enabler in

biomass processing and the development of sustainable technologies. In the pharmaceutical

sector, its potential as a green solvent, a component in drug delivery systems, and a stabilizer

for biomolecules is actively being explored. This technical guide provides a comprehensive

overview of the core properties, experimental protocols, and key applications of EMIM-OAc,

tailored for professionals in research and drug development.

Physicochemical Properties
The utility of 1-Ethyl-3-methylimidazolium acetate in various applications is dictated by its

distinct physicochemical properties. A summary of these quantitative data is presented in the

tables below for easy reference and comparison.
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General and Physical Properties
Property Value Reference

Molecular Formula C₈H₁₄N₂O₂ [1]

Molecular Weight 170.21 g/mol [1]

Appearance
Colorless to pale yellow

viscous liquid
[2]

Melting Point
-20 °C to >30 °C (can exist as

a supercooled liquid)
[1][3]

Flash Point 164 °C (327 °F) [3][4]

Refractive Index (n20/D) 1.501 - 1.502 [3][4]

Density, Viscosity, and Conductivity
Temperature
(°C)

Density
(g/cm³)

Viscosity (cP)
Conductivity
(mS/cm)

Reference

20 1.101 - - [1][4]

25 1.027 93 2.5 [3][5]

Solubility and Thermal Properties
Property Value Reference

Solubility

Soluble in water, acetonitrile,

acetone, dichloromethane.[3]

[6]

[3][6]

Vapor Pressure < 0.1 hPa at 20 °C [7]

Thermal Stability (TGA onset)

Activation energies for

decomposition are around 135

kJ·mol⁻¹

[8][9]
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Detailed methodologies are crucial for the replication and advancement of research. This

section provides outlines of key experimental protocols related to the synthesis,

characterization, and application of EMIM-OAc.

Synthesis of 1-Ethyl-3-methylimidazolium Acetate
A common laboratory-scale synthesis of EMIM-OAc involves a two-step process: the

quaternization of 1-methylimidazole followed by anion exchange.

Step 1: Synthesis of 1-Ethyl-3-methylimidazolium Halide (e.g., Bromide)

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 1-

methylimidazole and a slight molar excess of an ethylating agent, such as bromoethane.

The reaction can be performed neat or in a suitable solvent like acetonitrile.

Heat the mixture under reflux for several hours. The progress of the reaction can be

monitored by TLC or NMR.

After completion, the product, 1-ethyl-3-methylimidazolium bromide, will often precipitate or

can be isolated by removing the solvent under reduced pressure.

The crude product is typically washed with a solvent in which the product is insoluble (e.g.,

ethyl acetate or diethyl ether) to remove unreacted starting materials.[2]

Step 2: Anion Exchange to Acetate

Dissolve the synthesized 1-ethyl-3-methylimidazolium bromide in deionized water.

Add a stoichiometric amount of a silver salt of the desired anion, in this case, silver acetate.

[2]

Stir the mixture at room temperature, protected from light, for an extended period (e.g., 24-

72 hours) to allow for the precipitation of silver bromide.[2]

After the reaction is complete, the silver bromide precipitate is removed by filtration.
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The water is then removed from the filtrate by rotary evaporation, followed by drying under

high vacuum to yield the final product, 1-ethyl-3-methylimidazolium acetate.[2]

An alternative, more environmentally friendly "salt-free" synthesis involves the reaction of 1-

ethylimidazole with dimethyl carbonate to form 1-ethyl-3-methylimidazolium methylcarbonate,

which is then neutralized with acetic acid.[10][11]

Characterization Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve a small amount of the synthesized EMIM-OAc in a deuterated

solvent (e.g., DMSO-d₆ or D₂O).

Acquisition: Record ¹H and ¹³C NMR spectra on a suitable NMR spectrometer.

Analysis: The resulting spectra should be compared with literature values to confirm the

structure and purity of the ionic liquid. Key signals in ¹H NMR include the imidazolium ring

protons, the ethyl group protons, and the methyl group protons of both the cation and the

acetate anion.[2]

Thermogravimetric Analysis (TGA)

Sample Preparation: Place a small, accurately weighed sample (typically 3-5 mg) of the

dried EMIM-OAc into a TGA pan (e.g., aluminum or platinum).[8]

Instrumentation: Use a thermogravimetric analyzer, purging with an inert gas such as

nitrogen.

Heating Program: Heat the sample at a constant rate (e.g., 10 °C/min) over a defined

temperature range (e.g., from room temperature to 600 °C).[12]

Analysis: The resulting TGA curve (mass vs. temperature) is used to determine the onset of

decomposition and the thermal stability of the ionic liquid. More advanced kinetic studies can

be performed using multiple heating rates.[8]
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Synthesis Workflow of 1-Ethyl-3-methylimidazolium
Acetate

Step 1: Quaternization

Step 2: Anion Exchange
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Click to download full resolution via product page

Caption: Synthesis workflow for 1-Ethyl-3-methylimidazolium Acetate.

Experimental Workflow for Cellulose Dissolution
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Caption: Experimental workflow for cellulose dissolution using EMIM-OAc.
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Caption: Dominant thermal decomposition pathway of EMIM-OAc.[8][9]

Applications of Ionic Liquids in Drug Development
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Roles in Drug Formulation and Delivery

Ionic Liquids
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Caption: Logical relationships of ionic liquid applications in drug development.[13]

Applications in Research and Drug Development
1-Ethyl-3-methylimidazolium acetate is a versatile ionic liquid with a growing number of

applications in both fundamental research and the pharmaceutical industry.

Biomass Processing: One of the most significant applications of EMIM-OAc is its ability to

dissolve cellulose.[6] This property is crucial for the pretreatment of lignocellulosic biomass

to produce biofuels and other bio-based chemicals. The dissolution process disrupts the

crystalline structure of cellulose, making it more accessible to enzymatic hydrolysis.

Green Chemistry: Due to its low vapor pressure, EMIM-OAc is considered a "green"

alternative to volatile organic solvents in various chemical reactions, including organic

synthesis and catalysis.[14] Its use can lead to cleaner reaction profiles and easier product

separation.
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Drug Delivery: In the pharmaceutical field, EMIM-OAc and other ionic liquids are being

investigated for their potential in drug delivery systems.[13] They can be used to improve the

solubility and bioavailability of poorly water-soluble drugs.[13] Furthermore, their tunable

properties allow for the design of novel formulations such as ionic liquid-based gels and

nanoparticles for controlled drug release.

Reactive Solvent: EMIM-OAc can also act as a reactive solvent. For instance, it has been

shown to reactively dissolve elemental sulfur, opening up new avenues for sulfur chemistry

and the synthesis of sulfur-containing compounds.

Material Science: The ability of EMIM-OAc to dissolve biopolymers like cellulose has led to

its use in the fabrication of novel materials, such as regenerated cellulose films and fibers

with tailored properties.

Safety and Handling
While often touted as "green" solvents, it is crucial to handle all chemicals, including ionic

liquids, with appropriate safety precautions. 1-Ethyl-3-methylimidazolium acetate is known to

be a skin irritant and may cause an allergic skin reaction. It is also hygroscopic and should be

stored in a dry, inert atmosphere to prevent water absorption, which can affect its physical

properties and reactivity. Users should always consult the Safety Data Sheet (SDS) before

handling this compound and use appropriate personal protective equipment (PPE), including

gloves and safety glasses.

Conclusion
1-Ethyl-3-methylimidazolium acetate is a highly versatile ionic liquid with a unique

combination of properties that make it a valuable tool for researchers, scientists, and drug

development professionals. Its exceptional ability to dissolve cellulose, coupled with its

characteristics as a green solvent, has established its importance in the fields of biomass

conversion and sustainable chemistry. In the pharmaceutical arena, its potential to enhance

drug solubility and serve as a component in advanced drug delivery systems continues to be

an exciting area of research. As our understanding of ionic liquids deepens, the range of

applications for EMIM-OAc is expected to expand, further solidifying its role as a key enabling

technology in science and industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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